![molecular formula C10H8ClNO3S B1523249 4-(2-Methyl-1,3-oxazol-5-yl)benzenesulfonyl chloride CAS No. 293306-72-6](/img/structure/B1523249.png)
4-(2-Methyl-1,3-oxazol-5-yl)benzenesulfonyl chloride
Overview
Description
“4-(2-Methyl-1,3-oxazol-5-yl)benzenesulfonyl chloride” is a chemical compound with the CAS Number: 293306-72-6 . It has a molecular weight of 257.7 and its IUPAC name is this compound . It is a solid at room temperature .
Synthesis Analysis
A new method for obtaining 4-(2-methyl-1,3-oxazol-5-yl)benzenesulfonamide, an antiglaucomatous drug candidate oxazopt, was developed using a diazotization reaction . The synthesis involves the acylation of 2-amino-1-phenylethanone 1 with acetyl chloride to form N-(2-oxo-2-phenylethyl) acetamide 2. The second stage is cyclodehydration of compound 2 in sulfuric acid leads to the formation of 2-methyl-5-phenyloxazole 3. The latter one underwent to sulfochlorination in a mixture of thionyl chloride and chlorosulfonic acid, the resulting 4-(2-methyloxazol-5-yl)benzene-1-sulfonyl chloride 4 was treated with an aqueous ammonia solution .Molecular Structure Analysis
The molecular formula of “this compound” is C10H8ClNO3S.Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “this compound” include acylation, cyclodehydration, and sulfochlorination .Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature . It has a molecular weight of 257.7 and its IUPAC name is this compound .Scientific Research Applications
Facile Synthesis and Antimicrobial Activities
Researchers have synthesized novel derivatives using a coupling reaction involving aminopyrazol-4-carbonitrile and aryl diazonium chlorides, testing these compounds for antimicrobial properties. This study demonstrates the compound's utility in creating antimicrobial agents (Al‐Azmi & Mahmoud, 2020).
Solid-Phase Synthesis
Polymer-supported benzenesulfonamides prepared from immobilized primary amines and nitrobenzenesulfonyl chloride served as key intermediates in chemical transformations, showcasing the compound's role in synthesizing diverse privileged scaffolds (Fülöpová & Soural, 2015).
Friedel-Crafts Sulfonylation
The use of ionic liquids as a reaction medium and Lewis acid catalyst for Friedel-Crafts sulfonylation of benzene and substituted benzenes with 4-methyl benzenesulfonyl chloride highlights the compound's application in enhancing reactivity and yields in sulfonylation reactions (Nara, Harjani, & Salunkhe, 2001).
UV Protection and Antimicrobial Treatment for Textiles
Derivatives have been utilized for simultaneous dyeing and easy protection finishing of cotton textile, improving the fabric's dyeability, UV protection, and antibacterial properties, indicating the compound's utility in textile industry applications (Mohamed, Abdel-Wahab, & Fahmy, 2020).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
4-(2-methyl-1,3-oxazol-5-yl)benzenesulfonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8ClNO3S/c1-7-12-6-10(15-7)8-2-4-9(5-3-8)16(11,13)14/h2-6H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACSNDJTZQWNDQK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=C(O1)C2=CC=C(C=C2)S(=O)(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8ClNO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.69 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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